Cas no 955539-13-6 (phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate)
phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- phenyl N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)carbamate
- phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate
-
- Inchi: 1S/C23H20N2O3/c26-22(18-8-3-1-4-9-18)25-15-7-10-17-13-14-19(16-21(17)25)24-23(27)28-20-11-5-2-6-12-20/h1-6,8-9,11-14,16H,7,10,15H2,(H,24,27)
- InChI Key: UIYFHSRQBGZMCV-UHFFFAOYSA-N
- SMILES: C(OC1=CC=CC=C1)(=O)NC1=CC2=C(C=C1)CCCN2C(=O)C1=CC=CC=C1
phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2049-0429-2μmol |
phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate |
955539-13-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2049-0429-5μmol |
phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate |
955539-13-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2049-0429-10μmol |
phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate |
955539-13-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2049-0429-20μmol |
phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate |
955539-13-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2049-0429-1mg |
phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate |
955539-13-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2049-0429-2mg |
phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate |
955539-13-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2049-0429-3mg |
phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate |
955539-13-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2049-0429-4mg |
phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate |
955539-13-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2049-0429-5mg |
phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate |
955539-13-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2049-0429-10mg |
phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate |
955539-13-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate
Phenyl N-(1-Benzoyl-1,2,3,4-Tetrahydroquinolin-7-yl)carbamate: A Comprehensive Overview
Phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate (CAS No. 955539-13-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzoyl group, a tetrahydroquinoline moiety, and a phenyl carbamate functionality. These structural features contribute to its potential therapeutic applications and biological activities.
The molecular formula of phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate is C20H19NO3, and it has a molecular weight of 325.37 g/mol. The compound's chemical structure can be visualized as a phenyl group attached to a carbamate moiety, which in turn is linked to a 1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl group. This intricate arrangement of functional groups imparts the compound with specific chemical and biological properties that are of interest to researchers.
In recent years, phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate has been studied for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of research has been its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.
The pharmacological profile of phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate has been extensively evaluated in both in vitro and in vivo models. In vitro studies have demonstrated that the compound can effectively inhibit the activity of target enzymes at low micromolar concentrations. These findings have been corroborated by in vivo experiments, where the compound has shown promising results in animal models of disease.
Beyond its enzymatic inhibition properties, phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has indicated that this compound can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and mediators.
The mechanism of action of phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to interfere with signaling cascades that regulate cell proliferation and survival. By targeting these pathways, the compound may help to reduce the growth and spread of cancer cells or prevent neuronal cell death in neurodegenerative conditions.
In addition to its therapeutic potential, phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate has also been explored for its use as a research tool in biochemical and pharmacological studies. Its unique structural features make it an ideal candidate for probing specific biological processes and validating new drug targets. Researchers have utilized this compound to gain insights into enzyme kinetics and protein-protein interactions.
The synthesis of phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 7-amino-tetrahydroquinoline with benzoyl chloride followed by carbamylation with phenyl chloroformate. Advances in synthetic chemistry have led to more efficient methods for producing this compound on both small and large scales.
The safety profile of phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate is an important consideration for its potential use in therapeutic applications. Preclinical studies have generally shown that the compound is well-tolerated at effective doses with minimal adverse effects. However, further investigations are needed to fully assess its safety in human subjects.
In conclusion, phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate (CAS No. 955539-13-6) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine. As our understanding of this compound deepens, it may pave the way for the development of novel treatments for various diseases.
955539-13-6 (phenyl N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)